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Compound of Interest

Compound Name: Bromophos-ethyl

Cat. No.: B052125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromophos-ethyl
in water and various organic solvents. The information is compiled from various scientific

sources to support research, development, and formulation activities involving this

organophosphate insecticide.

Core Data: Solubility of Bromophos-Ethyl
The solubility of a compound is a critical physicochemical property that influences its behavior

in various systems, including environmental fate, biological availability, and formulation efficacy.

The following tables summarize the available quantitative and qualitative solubility data for

bromophos-ethyl.

Quantitative Solubility Data
Solvent Temperature (°C) Solubility Reference

Water 20 0.14 mg/L [1]

Water 20 0.44 mg/L [1]

Water 20 (pH 7) 2.0 mg/L [2]

Note: The variability in reported aqueous solubility may be attributed to differences in

experimental conditions and analytical techniques.
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Qualitative and Semi-Quantitative Solubility Data
Solvent(s) Temperature (°C)

Solubility
Description

Reference

Most common organic

solvents
20 Completely soluble [1]

All organic solvents Not Specified Soluble [1]

Acetone 20 Miscible [2]

Chloroform Not Specified Slightly soluble

Methanol Not Specified Slightly soluble

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

most widely accepted method for determining the water solubility of chemical substances is

outlined in the OECD Guideline for the Testing of Chemicals, Section 105. This guideline

describes two primary methods: the Column Elution Method and the Flask Method (also known

as the Shake-Flask Method).[3][4][5][6]

Shake-Flask Method (Adapted from OECD Guideline
105)
This method is suitable for substances with solubilities above 10⁻² g/L and is the most common

technique for determining the solubility of pesticides.

1. Principle:

An excess amount of the test substance (bromophos-ethyl) is agitated in a solvent (water or

an organic solvent) at a constant temperature for a sufficient period to reach equilibrium. The

resulting saturated solution is then separated from the undissolved solid, and the concentration

of the dissolved substance is determined using a suitable analytical method.

2. Materials and Apparatus:

Test Substance: Analytical grade bromophos-ethyl.
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Solvent: High-purity water or the desired organic solvent.

Vessels: Glass flasks or tubes with sufficient volume and tight-fitting, inert stoppers.

Constant Temperature Bath/Shaker: Capable of maintaining a constant temperature (e.g., 20

± 0.5 °C) and providing consistent agitation.[5]

Separation Equipment: Centrifuge or filtration apparatus with inert filters (e.g., PTFE or glass

fiber) that do not adsorb the test substance.

Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) system for quantification.[7][8]

3. Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

determine the appropriate amount of substance and equilibration time needed for the

definitive test.[5]

Equilibration: An excess amount of bromophos-ethyl is added to a known volume of the

solvent in the glass vessel. The vessel is then placed in the constant temperature shaker and

agitated until equilibrium is reached. This can take 24 to 48 hours, and periodic sampling

may be necessary to confirm that equilibrium has been established.

Phase Separation: Once equilibrium is achieved, the solution is allowed to stand to let the

undissolved particles settle. The saturated solution is then carefully separated from the solid

phase by centrifugation or filtration at the test temperature.

Quantification: The concentration of bromophos-ethyl in the clear, saturated solution is

determined using a validated analytical method, such as HPLC or GC. A calibration curve

prepared with standards of known concentrations is used for accurate quantification.

4. Data and Reporting:

The solubility is reported as the average of at least three replicate determinations, expressed in

units of mass per volume of solvent (e.g., mg/L). The test temperature and any other relevant

experimental conditions should be clearly documented.
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Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of

bromophos-ethyl using the shake-flask method.
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Caption: Workflow for solubility determination via the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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